Cas no 98145-65-4 (Phosphorothioic acid,O-ethyl O-phenyl ester)

Phosphorothioic acid,O-ethyl O-phenyl ester structure
98145-65-4 structure
Product Name:Phosphorothioic acid,O-ethyl O-phenyl ester
CAS No:98145-65-4
MF:C8H11O3PS
MW:218.209902048111
CID:813757
PubChem ID:169448
Update Time:2025-04-19

Phosphorothioic acid,O-ethyl O-phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorothioic acid,O-ethyl O-phenyl ester
    • ethoxy-hydroxy-phenoxy-sulfanylidene-λ<sup>5</sup>-phosphane
    • SCHEMBL390090
    • O-ethyl O-phenyl hydrogen phosphorothioate
    • 98145-65-4
    • DTXSID80913427
    • Ethyl phenyl phosphorothioate ((EtO)(PhO)(HO)PS)
    • Phosphorothioic acid, O-ethyl O-phenyl ester
    • Inchi: 1S/C8H11O3PS/c1-2-10-12(9,13)11-8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,9,13)
    • InChI Key: XLADUAFJWUJPFQ-UHFFFAOYSA-N
    • SMILES: S=P(O)(OCC)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 218.017
  • Monoisotopic Mass: 218.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 70.8Ų

Experimental Properties

  • Density: 1.315g/cm3
  • Boiling Point: 304.2ºC at 760 mmHg
  • Flash Point: 137.8ºC
  • Refractive Index: 1.577
  • PSA: 80.59000
  • LogP: 2.96930
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